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Compound of Interest

Compound Name: KY1220

Cat. No.: B15541499

Get Quote

Researchers and drug development professionals handling KY1220, a small molecule inhibitor

of the Wnt/β-catenin pathway, must adhere to rigorous safety and disposal protocols to ensure

a safe laboratory environment and compliance with regulations.[1][2] While specific disposal

instructions for KY1220 are not readily available, this guide provides a comprehensive

framework based on general best practices for the disposal of chemical and laboratory waste.

Key Properties of KY1220 for Handling and Storage
Proper handling and storage are critical precursors to safe disposal. The following table

summarizes key quantitative data for KY1220.[1][2]
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Property Value Source

Purity 98.0% - 99.82% [1][2]

IC50
2.1 µM in HEK293 reporter

cells
[1][2]

Molecular Weight 314.32 g/mol [2]

Solubility in DMSO 63 mg/mL (200.43 mM) [2]

Solubility in Water Insoluble [2]

Solubility in Ethanol Insoluble [2]

Powder Storage 3 years at -20°C [2]

Stock Solution Storage
1 year at -80°C, 1 month at

-20°C (in solvent)
[2]

Experimental Protocols for Disposal
The following step-by-step methodologies are provided for the disposal of KY1220 in various

forms. These protocols are based on general guidelines for hazardous chemical waste

disposal.

Disposal of Solid KY1220 Waste:

Collection: Collect unadulterated, solid KY1220 waste in a clearly labeled, sealed container.

The container should be appropriate for hazardous chemical waste.

Labeling: The label must include "Hazardous Waste," the chemical name ("KY1220"), and

any known hazard symbols.

Storage: Store the container in a designated hazardous waste accumulation area, away from

incompatible materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

service.
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Disposal of Liquid KY1220 Waste (DMSO Solution):

Collection: Collect KY1220 solutions in a dedicated, leak-proof container suitable for organic

solvent waste.

Labeling: Label the container with "Hazardous Waste," the chemical name and solvent

("KY1220 in DMSO"), and indicate that it is flammable and potentially toxic.

Storage: Store in a well-ventilated, designated hazardous waste area, segregated from

aqueous and reactive wastes.

Disposal: Transfer the waste to your institution's environmental health and safety department

or a licensed hazardous waste disposal company.

Disposal of Contaminated Labware:

Sharps: Needles, syringes, and other sharps contaminated with KY1220 should be placed

directly into a designated sharps container for hazardous chemical waste.[3]

Non-Sharps (e.g., pipette tips, tubes): Place in a durable, leak-proof bag or container labeled

as "Hazardous Waste" with the chemical name.

Glassware: Whenever possible, decontaminate glassware by rinsing with a suitable solvent

(e.g., ethanol or acetone) and collecting the rinsate as hazardous waste. The cleaned

glassware can then be washed and reused or disposed of as regular lab glass waste. If

decontamination is not feasible, dispose of the glassware as hazardous chemical waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

KY1220 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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